Cas no 2227674-19-1 (rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine
• CAS No: 2227674-19-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6318103
• PubChem ID: 165715396
• Update Time: 2025-08-02

rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine
• 2227674-19-1
• EN300-1728330

• Inchi： 1S/C10H11N3/c11-9-4-8(9)7-3-1-2-6-5-12-13-10(6)7/h1-3,5,8-9H,4,11H2,(H,12,13)/t8-,9+/m0/s1
• InChI Key： HHXAITRFHPKBDS-DTWKUNHWSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine (CAS No. 2227674-19-1)

The compound rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine (CAS No. 2227674-19-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This chiral cyclopropane derivative, featuring an indazole moiety, is a subject of intense study in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. Its stereochemistry, denoted by the rac-(1R,2S) prefix, plays a critical role in its biological activity, making it a valuable scaffold for drug discovery.

Researchers and industry professionals frequently search for information on rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine due to its relevance in small molecule drug development. The compound's ability to modulate specific receptors and enzymes has positioned it as a promising candidate for treating conditions such as neurodegenerative diseases and autoimmune disorders. Recent trends in AI-driven drug discovery have further amplified interest in this molecule, as computational models predict its high binding affinity for targets like G-protein-coupled receptors (GPCRs) and kinases.

The synthesis of rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine involves sophisticated asymmetric catalysis techniques, which are a hot topic in organic chemistry. Its cyclopropane ring introduces strain, enhancing its reactivity and enabling selective functionalization—a feature highly sought after in fragment-based drug design. The 7-indazolyl group contributes to its pharmacokinetic profile, improving solubility and metabolic stability, key factors in lead optimization.

In the context of precision medicine, the stereospecificity of rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine is of particular interest. Enantiopure forms of this compound are being evaluated for their differential effects on biological systems, aligning with the growing demand for personalized therapeutics. Additionally, its potential role in epigenetic modulation has sparked discussions in academic forums, linking it to cutting-edge research in gene expression regulation.

From a commercial perspective, the demand for CAS No. 2227674-19-1 is rising among contract research organizations (CROs) and pharmaceutical innovators. Its inclusion in high-throughput screening (HTS) libraries underscores its utility in identifying new drug-like molecules. Furthermore, its compatibility with green chemistry principles—such as atom economy and reduced waste—makes it an attractive candidate for sustainable process chemistry development.

In summary, rac-(1R,2S)-2-(1H-indazol-7-yl)cyclopropan-1-amine represents a convergence of structural ingenuity and therapeutic potential. Its multifaceted applications in central nervous system (CNS) drug discovery, immunopharmacology, and chemoinformatics highlight its versatility. As the scientific community continues to explore its mechanisms, this compound is poised to contribute significantly to advancements in targeted therapy and biomarker development.